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Compound of Interest

Compound Name: 3,8-Dihydroxytetradecanoyl-CoA

Cat. No.: B15544960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding 3,8-Dihydroxytetradecanoyl-CoA is limited in publicly

accessible databases. This guide compiles the available data and provides context based on

related compounds and metabolic pathways.

Chemical Identity and Properties
As of this writing, a specific CAS (Chemical Abstracts Service) number for 3,8-
Dihydroxytetradecanoyl-CoA has not been identified in major chemical databases. This may

indicate that it is a novel or less-studied compound. However, based on supplier information,

the following properties can be attributed to this molecule.

Table 1: Physicochemical Properties of 3,8-Dihydroxytetradecanoyl-CoA

Property Value Source

Molecular Formula C35H62N7O19P3S Supplier Data

Molecular Weight 1009.9 g/mol Supplier Data

Physical State Solid (Predicted)
Inferred from similar long-chain

acyl-CoAs

Solubility
Expected to be soluble in

aqueous buffers

Inferred from the presence of

the Coenzyme A moiety
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Biological Context and Signaling Pathways
Long-chain dihydroxyacyl-CoAs are intermediates in fatty acid metabolism, particularly in the

pathways of fatty acid synthesis and degradation (β-oxidation). Dihydroxy fatty acids

themselves have been noted for their potential role in neuroinflammation and brain

development. Altered levels of certain dihydroxy fatty acids have been observed in the

umbilical cord blood of children later diagnosed with autism spectrum disorder, suggesting a

role in early neurodevelopmental processes.

The synthesis of very long-chain fatty acids involves a cycle of four enzymatic reactions. A

dihydroxyacyl-CoA, such as 3,8-Dihydroxytetradecanoyl-CoA, would be a key intermediate in

such a pathway, likely formed through the action of specific hydratases and dehydrogenases.

Below is a generalized signaling pathway for the synthesis of very long-chain fatty acids,

indicating the potential position of a dihydroxyacyl-CoA intermediate.

Fatty Acid Elongation Cycle

Potential Further Modification
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Reduction
(TER) 3,8-Dihydroxytetradecanoyl-CoAHydroxylation
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Figure 1: Generalized fatty acid elongation pathway.

Experimental Protocols
Due to the limited information available for 3,8-Dihydroxytetradecanoyl-CoA, specific

experimental protocols have not been published. However, general methodologies for the

synthesis and analysis of long-chain acyl-CoAs can be adapted.
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Enzymatic Synthesis of a Long-Chain Hydroxyacyl-CoA
(Representative Protocol)
This protocol is a generalized representation for the enzymatic synthesis of a hydroxyacyl-CoA

and would require optimization for the specific synthesis of 3,8-Dihydroxytetradecanoyl-CoA.

Reaction Setup:

Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

To the buffer, add the precursor acyl-CoA (e.g., a tetradecanoyl-CoA derivative).

Add the necessary cofactors, such as NADPH or NADH, depending on the

dehydrogenase to be used.

Initiate the reaction by adding the purified enzymes (e.g., a specific hydratase and

dehydrogenase).

Incubation:

Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a predetermined

time (e.g., 1-4 hours).

Monitor the reaction progress by taking aliquots at different time points and analyzing them

by HPLC or LC-MS.

Purification:

Stop the reaction by adding an acid (e.g., perchloric acid) to precipitate the enzymes.

Centrifuge the mixture to pellet the precipitated proteins.

The supernatant containing the acyl-CoA can be further purified using solid-phase

extraction (SPE) or preparative HPLC.

Analysis of Long-Chain Acyl-CoAs by LC-MS/MS
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Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive method

for the detection and quantification of acyl-CoAs.

Biological Sample
(e.g., tissue homogenate, cell lysate)

Acyl-CoA Extraction
(e.g., with acidic acetonitrile)

Centrifugation

Supernatant Collection

Reverse-Phase HPLC Separation

Tandem Mass Spectrometry
(MS/MS) Detection

Data Analysis and Quantification
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Figure 2: Workflow for acyl-CoA analysis by LC-MS/MS.

Methodology Outline:

Sample Preparation:
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Homogenize the biological sample in a cold extraction solvent (e.g., 75% acetonitrile with

0.1% formic acid).

Include an internal standard (e.g., a stable isotope-labeled acyl-CoA) for accurate

quantification.

Extraction:

Vortex the homogenate and incubate on ice to precipitate proteins.

Centrifuge at high speed to pellet the debris.

Analysis:

Transfer the supernatant to an autosampler vial for injection into the LC-MS/MS system.

Separate the acyl-CoAs using a C18 reverse-phase column with a gradient of mobile

phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

Detection:

Detect the acyl-CoAs using a tandem mass spectrometer in multiple reaction monitoring

(MRM) mode for high specificity and sensitivity.

Conclusion
3,8-Dihydroxytetradecanoyl-CoA represents a potentially important but currently

understudied molecule in the realm of fatty acid metabolism. While direct experimental data is

scarce, its structure suggests a role as an intermediate in very long-chain fatty acid synthesis.

The methodologies for the synthesis and analysis of similar acyl-CoAs provide a framework for

future research into the precise biological functions and properties of this compound. Further

investigation is warranted to elucidate its specific pathways and potential significance in health

and disease, particularly in the context of neurodevelopment and metabolic disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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